N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide

• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[(3-acetamidophenyl)carbamothioyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H19N3O3S/c1-12(22)19-14-4-3-5-15(11-14)20-18(25)21-17(23)10-13-6-8-16(24-2)9-7-13/h3-9,11H,10H2,1-2H3,(H,19,22)(H2,20,21,23,25)
• InChI Key: XYDIDDCDRMWVSX-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)NC(=S)NC(=O)CC2=CC=C(C=C2)OC

Description

N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide, also known as MPTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MPTA is a member of the thiosemicarbazone family, which has been shown to exhibit anti-cancer, anti-viral, and anti-inflammatory activities.

Mechanism of Action

The mechanism of action of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide is not fully understood, but several studies have suggested that it may act through multiple pathways. In cancer cells, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to induce apoptosis by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR pathway. In viral infections, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to inhibit the viral protease by binding to the active site and preventing viral replication. In inflammation, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to inhibit the NF-κB pathway and reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to induce cell cycle arrest, inhibit angiogenesis, and reduce tumor growth. In viral infections, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to inhibit viral replication, reduce viral load, and improve liver function in animal models. In inflammation, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to reduce the production of pro-inflammatory cytokines, inhibit the migration of immune cells, and reduce tissue damage.

Advantages and Limitations for Lab Experiments

N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to have low toxicity in vitro and in vivo, making it a potential candidate for further preclinical and clinical studies. Another advantage is that it has been shown to have broad-spectrum activity against cancer cells and viral infections, making it a potential candidate for combination therapy. One limitation is that the mechanism of action of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide is not fully understood, which may hinder its development as a therapeutic agent. Another limitation is that the synthesis of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide is complex and requires several steps, which may limit its availability for research purposes.

Future Directions

There are several future directions for the study of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide. One direction is to further investigate its mechanism of action and identify potential targets for its therapeutic activity. Another direction is to optimize the synthesis method of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide to improve its purity and yield. Additionally, further preclinical and clinical studies are needed to evaluate the safety and efficacy of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide in humans. Finally, the potential use of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide in combination therapy with other agents should be explored to enhance its therapeutic activity.

Synthesis Methods

The synthesis of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide involves the reaction of 4-methoxyphenylacetic acid with thiosemicarbazide in the presence of acetic anhydride. The resulting compound is then acetylated and purified to obtain N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide. The synthesis of N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been reported in several studies, and the purity and yield of the compound have been optimized.

Scientific Research Applications

N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been studied for its potential therapeutic properties in various diseases, including cancer, viral infections, and inflammation. In cancer research, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In viral infection research, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to inhibit the replication of HIV-1 and HCV by targeting the viral protease. In inflammation research, N-{3-[({[(4-methoxyphenyl)acetyl]amino}carbothioyl)amino]phenyl}acetamide has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.